Cas no 1804462-78-9 (5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1804462-78-9
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4859169
• Update Time: 2025-06-10

5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-3-2-16-4(1-15)5(7(10)11)6(3)8(12,13)14/h2,7H
• InChI Key： UXRJQBRATOGPPS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 299.93215 g/mol
• Monoisotopic Mass: 299.93215 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7
• Molecular Weight: 301.01

Additional information on 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804462-78-9): An Overview of a Promising Heterocyclic Compound

5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804462-78-9) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound features a pyridine ring substituted with a bromo group, a cyano group, a difluoromethyl group, and a trifluoromethyl group, which collectively contribute to its remarkable chemical and biological properties.

The bromopyridine scaffold is well-known for its utility in synthetic chemistry, particularly in the development of bioactive molecules. The presence of the cyano group enhances the compound's reactivity and stability, making it an excellent starting material for various synthetic transformations. Additionally, the difluoromethyl and trifluoromethyl groups introduce significant electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against various cancer cell lines. The bromo substitution on the pyridine ring allows for facile functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

In the context of agrochemicals, 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine has been explored as a potential herbicide and insecticide. The combination of fluorinated groups and the cyano functionality confers high stability and low environmental impact, making it an attractive candidate for sustainable agricultural practices. Studies have demonstrated that this compound can effectively control a wide range of weeds and pests without causing significant harm to non-target organisms.

The material science applications of 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine are also noteworthy. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The presence of fluorinated groups enhances charge transport properties, while the pyridine ring provides structural rigidity and stability. Research in this area has shown promising results, with several studies reporting improved device performance when using this compound as an active material.

The synthesis of 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine typically involves multi-step procedures that leverage modern synthetic techniques. One common approach is to start with a bromopyridine derivative and introduce the cyano group through a nucleophilic substitution reaction. Subsequent steps involve the introduction of the difluoromethyl and trifluoromethyl groups through selective fluorination reactions. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels.

In conclusion, 5-Bromo-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1804462-78-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.